Cas no 1855939-70-6 (1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1)
• CAS No: 1855939-70-6
• MF: C₈H₁₆ClN₃O
• MW: 205.685140609741
• MDL: MFCD31487199
• CID: 5562152
• PubChem ID: 126966602
• Update Time: 2025-05-25

1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1)

• MDL： MFCD31487199
• Inchi： 1S/C8H15N3O.ClH/c1-11-7-8(6-10-11)5-9-3-4-12-2;/h6-7,9H,3-5H2,1-2H3;1H
• InChI Key： BXJLDGXYXCZVNZ-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)C=1)NCCOC.Cl

Additional information on 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1)

Comprehensive Overview of 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1) (CAS No. 1855939-70-6)

The compound 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1) (CAS No. 1855939-70-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and a methoxyethyl side chain, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in medicinal chemistry. The 1H-Pyrazole-4-methanamine scaffold is particularly noteworthy for its role in modulating enzyme activity and receptor binding. With the rise of personalized medicine and AI-driven drug design, compounds like N-(2-methoxyethyl)-1-methyl-1H-Pyrazole-4-methanamine hydrochloride are gaining attention for their potential to address unmet medical needs. This aligns with trending searches such as "innovative drug intermediates" and "small molecule therapeutics."

The hydrochloride salt form (1:1) of this compound enhances its solubility and stability, making it suitable for formulation studies. This property is critical for researchers exploring oral bioavailability and drug delivery systems, topics frequently queried in scientific databases. Additionally, the methoxyethyl moiety contributes to improved pharmacokinetic profiles, a hot topic in modern pharmacology discussions.

From a synthetic chemistry perspective, CAS No. 1855939-70-6 serves as a building block for constructing more complex molecules. Its reactivity allows for modifications at the pyrazole ring or the amine group, enabling the creation of diverse chemical libraries. This adaptability resonates with the growing interest in "fragment-based drug discovery" and "high-throughput screening," as evidenced by search engine trends.

Quality control and analytical characterization of 1H-Pyrazole-4-methanamine derivatives are essential for ensuring reproducibility in research. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of N-(2-methoxyethyl)-1-methyl- variants. These methods align with the industry's focus on "QC/QA in pharmaceutical manufacturing," a frequently searched term among professionals.

Environmental and safety considerations are also paramount when working with this compound. While not classified as hazardous, proper handling protocols should be followed to maintain workplace safety—a concern reflected in queries like "lab chemical handling best practices." The compound's stability under standard storage conditions makes it a practical choice for long-term research projects.

Looking ahead, the applications of 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1-methyl-, hydrochloride (1:1) may expand into material science and catalysis. Its molecular architecture suggests potential in designing novel catalysts or functional materials, connecting to trending topics like "green chemistry" and "sustainable synthesis." As research continues, this compound is poised to play a pivotal role in advancing multiple scientific disciplines.